BENGHE Foundational & Exploratory

Check Availability & Pricing

n-Nonylbenzene (CAS 1081-77-2): A
Comprehensive Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Nonylbenzene

Cat. No.: B091765

For Researchers, Scientists, and Drug Development Professionals
Introduction

n-Nonylbenzene, with the CAS number 1081-77-2, is an aromatic hydrocarbon characterized
by a nine-carbon alkyl chain attached to a benzene ring.[1] Also known as 1-phenylnonane, it is
a colorless to pale yellow liquid with a distinct aromatic odor.[1] This compound is of interest in
various industrial applications, primarily as a solvent and an intermediate in the synthesis of
surfactants, detergents, lubricants, and plasticizers.[1][2] While its industrial applications are
well-documented, its specific biological activities and potential roles in drug development are
not extensively studied in publicly available literature. This technical guide aims to provide a
comprehensive overview of the known physicochemical properties, synthesis, applications, and
toxicological data of n-nonylbenzene, while also highlighting the current gaps in biological
research.

Physicochemical and Spectroscopic Data

A summary of the key physicochemical properties of n-Nonylbenzene is presented in the table
below, compiled from various sources. This data is essential for its handling, application, and
analysis in a laboratory setting.
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Property Value Reference(s)
Molecular Formula CisHz4 [11[3]
Molecular Weight 204.35 g/mol [1103114]
Appearance Colorless to pale yellow liquid [11[2]

Odor Aromatic [1112]

Boiling Point 282 °C (lit.) [2][5]

Melting Point -24.15°C [6]

Density 0.858 g/mL at 25 °C (lit.) [2][5]

Refractive Index (n20/D)

1.483 (lit.)

[2](5]

Flash Point

110 °C (230 °F) - closed cup

[5107]

Solubility

Insoluble in water; soluble in
organic solvents like ethanol
and ether.

[1]

Vapor Pressure

0.00571 mmHg

[4]

Vapor Density

7.04

[8]

Spectroscopic Data Summary
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Spectrum Type Key Data Points Reference(s)

Molecular lon (m/z): 204. Key
GC-MS fragments observed at m/z [4]
205, 203, 233, 71.

Data available from NIST and
IR Spectrum 9]
other spectral databases.

Spectrum available in spectral
1H NMR [4]
databases.

Data for similar compounds
like (1-methylnonyl)-benzene is

13C NMR ) ] [10]
available and can provide

insights.

Synthesis of n-Nonylbenzene

The most common method for the industrial and laboratory synthesis of n-nonylbenzene is the
Friedel-Crafts alkylation of benzene.[11] This electrophilic aromatic substitution reaction
involves reacting benzene with a nonyl-containing alkylating agent, such as nonene or a nonyl
halide (e.g., 1-chlorononane), in the presence of a Lewis acid catalyst like aluminum chloride
(AICI3) or ferric chloride (FeCls).[5][12]

Experimental Protocol: Friedel-Crafts Alkylation of
Benzene

The following is a generalized experimental protocol for the synthesis of n-nonylbenzene via
Friedel-Crafts alkylation. Specific reaction conditions such as temperature, reaction time, and
molar ratios may need to be optimized for yield and purity.

Materials:
e Benzene (anhydrous)

¢ 1-Nonene or 1-Chlorononane
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Anhydrous aluminum chloride (AICI3)

Ice-cold water

Diethyl ether or other suitable extraction solvent
Anhydrous magnesium sulfate or sodium sulfate

Hydrochloric acid (dilute, for workup)

Procedure:

Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic
stirrer, a dropping funnel, and a reflux condenser with a drying tube, add anhydrous
benzene.

Catalyst Addition: Cool the flask in an ice bath and slowly add anhydrous aluminum chloride
in portions with stirring.

Alkylation: Add the alkylating agent (1-nonene or 1-chlorononane) dropwise from the
dropping funnel to the stirred mixture. Maintain the temperature between 5-10 °C to control
the exothermic reaction.[5]

Reaction: After the addition is complete, allow the mixture to warm to room temperature and
stir for an additional 2-3 hours.[5] The progress of the reaction can be monitored by thin-layer
chromatography (TLC) or gas chromatography (GC).

Quenching: Carefully quench the reaction by slowly pouring the reaction mixture over
crushed ice and water.[5] A dilute solution of hydrochloric acid can be added to dissolve any
remaining aluminum salts.

Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with diethyl
ether (or another suitable organic solvent) two to three times.[5]

Washing and Drying: Combine the organic layers and wash with water, followed by a
saturated sodium bicarbonate solution, and finally with brine. Dry the organic layer over
anhydrous magnesium sulfate or sodium sulfate.
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« Purification: Filter off the drying agent and remove the solvent under reduced pressure using
a rotary evaporator. The crude product can be purified by vacuum distillation to obtain pure
n-nonylbenzene.

Reactants
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Caption: Workflow for the synthesis of n-Nonylbenzene via Friedel-Crafts alkylation.

Applications

The primary applications of n-nonylbenzene are in the industrial sector:

o Surfactant and Detergent Manufacturing: n-Nonylbenzene is a precursor in the production
of linear alkylbenzene sulfonates (LAS), which are widely used as surfactants in detergents
and cleaning products.[1][13]

e Solvent: It can be employed as a solvent in certain chemical reactions and formulations due
to its nonpolar nature and high boiling point.[2][5] For instance, it has been used as a solvent
in the synthesis of meso-tetraalkylporphyrins.[2][5]

e Lubricants and Plasticizers: It also finds use in the manufacturing of lubricants and
plasticizers.[1]
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Toxicology and Environmental Fate

Toxicological Profile

The toxicological data for n-nonylbenzene is limited. It is generally considered to have low to
moderate toxicity.[1]

e Irritation: It can cause skin and eye irritation upon contact.[1]
e Narcosis: In high concentrations, it can act as a narcotic.[2]

o Carcinogenicity: The benzene component of the molecule raises concerns about potential
carcinogenicity with chronic exposure, though specific studies on n-nonylbenzene are
lacking.[13]

Environmental Fate

n-Nonylbenzene is hydrophobic and has low water solubility, which influences its
environmental distribution.[1]

» Persistence and Bioaccumulation: There are environmental concerns due to its potential
persistence and bioaccumulation in aquatic systems.[1]

» Biodegradation: While specific biodegradation pathways for n-nonylbenzene are not well-
elucidated, studies on similar compounds like nonylphenol suggest that biodegradation can
occur under both aerobic and anaerobic conditions, although it can be slow.[14] The
degradation of the alkyl chain is a key step in its breakdown. Fungi have been shown to
degrade 4-n-nonylphenol through different mechanisms, either starting at the terminal end of
the alkyl chain or on the benzene ring.[15]
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Caption: Conceptual diagram of the environmental fate of n-Nonylbenzene.

Biological Activity and Drug Development Potential

Currently, there is a significant lack of publicly available research on the specific biological
activities of n-nonylbenzene. Searches of scientific literature and databases do not reveal
studies investigating its interaction with specific signaling pathways, its potential as a
therapeutic agent, or its use as a scaffold in drug design. Its primary relevance to the
pharmaceutical and life sciences sector appears to be as a potential, albeit not commonly
cited, solvent or starting material for synthesis. The toxicological profile of the benzene moiety
would likely limit its direct application in drug development without significant modification.[16]

[17]

Safety and Handling
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Based on available safety data sheets, the following precautions should be taken when
handling n-nonylbenzene:

o Personal Protective Equipment (PPE): Wear appropriate protective eyeglasses or chemical
safety goggles, gloves, and lab coats.[5][8] In case of insufficient ventilation, a suitable
respirator should be used.

» Handling: Avoid contact with skin and eyes. Do not breathe mist, vapors, or spray. Handle in
a well-ventilated area.[8][12]

o Storage: Keep in a dry, cool, and well-ventilated place. Keep the container tightly closed and
away from strong oxidizing agents.[3][12]

o Fire Safety: It is a combustible liquid. Use water spray, carbon dioxide, dry chemical, or foam
for extinguishing fires.[8]

Conclusion

n-Nonylbenzene (CAS 1081-77-2) is an industrially significant chemical with well-defined
physicochemical properties and established synthesis routes. Its primary applications are as a
solvent and an intermediate in the chemical industry. While toxicological data suggests it
should be handled with care due to its irritant properties and the potential hazards associated
with aromatic hydrocarbons, there is a notable absence of research into its specific biological
activities and interactions with cellular pathways. For researchers and professionals in drug
development, n-nonylbenzene currently presents more as a chemical entity with a need for
further biological characterization rather than a compound with known therapeutic potential.
Future research is required to explore any potential bioactivity to determine if it or its derivatives
could have applications in the life sciences beyond their current industrial uses.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/n-Nonylbenzene
https://www.benchchem.com/product/B7779902
https://www.researchgate.net/publication/300466898_Environmental_Fate_and_Transport
https://www.cerritos.edu/chemistry/chem_212/Documents/Lab/5_FC.pdf
https://www.benchchem.com/pdf/Application_Note_Protocol_Friedel_Crafts_Alkylation_of_Benzene.pdf
https://webbook.nist.gov/cgi/cbook.cgi?ID=C1081772&Units=IS
https://www.researchgate.net/publication/351264502_NONYLPHENOL_ITS_TOXIC_EFFECTS_ON_AQUATIC_ORGANISMS/download
https://repositorio.unesp.br/server/api/core/bitstreams/67ad71b5-ad5b-46bc-b7c0-be6171c3dfbe/content
https://www.eeer.org/include/download.php?filedata=1629%7Ceer-2024-540.pdf
https://www.thermofisher.com/order/catalog/product/A12957.18
https://www.thermofisher.com/order/catalog/product/A12957.18
https://www.thermofisher.com/order/catalog/product/A12957.09
https://www.mt.com/us/en/home/applications/L1_AutoChem_Applications/L2_ReactionAnalysis/alkylation-reactions/friedel-crafts-alkylation.html
https://m.youtube.com/watch?v=6ydPCBEVjXY
https://pmc.ncbi.nlm.nih.gov/articles/PMC3269700/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3269700/
https://www.researchgate.net/publication/326580835_Different_pathways_for_4-n-nonylphenol_biodegradation_by_two_Aspergillus_strains_derived_from_estuary_sediment_Evidence_from_metabolites_determination_and_key-gene_identification
https://pubmed.ncbi.nlm.nih.gov/30229487/
https://pubmed.ncbi.nlm.nih.gov/30229487/
https://www.semanticscholar.org/paper/Microorganisms-and-Metabolic-Pathways-Involved-in-Gitiafroz/09ab389b34c0c962c1f8d1e921ce7e91519aa3bd
https://www.semanticscholar.org/paper/Microorganisms-and-Metabolic-Pathways-Involved-in-Gitiafroz/09ab389b34c0c962c1f8d1e921ce7e91519aa3bd
https://www.benchchem.com/product/b091765#n-nonylbenzene-cas-number-1081-77-2
https://www.benchchem.com/product/b091765#n-nonylbenzene-cas-number-1081-77-2
https://www.benchchem.com/product/b091765#n-nonylbenzene-cas-number-1081-77-2
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091765?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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